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Compound of Interest

Compound Name: ML226

Cat. No.: B1191802

Get Quote

Technical Support Center: ML226
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ML226.

Troubleshooting Guide & FAQs
This section addresses common issues related to the solubility of ML226.

Q1: My ML226 is not dissolving properly in DMSO. What should I do?

A1: Difficulty in dissolving ML226 in DMSO can be due to several factors. Firstly, ensure you

are using a fresh, anhydrous (water-free) stock of DMSO. DMSO is hygroscopic and can

absorb moisture from the air, which significantly reduces its ability to dissolve hydrophobic

compounds like ML226. For optimal results, use a newly opened bottle of anhydrous DMSO.

Additionally, applying ultrasonic energy can aid in dissolution. Sonicate the solution in a water

bath for short intervals until the compound is fully dissolved. Gentle warming to 37°C can also

be employed, but be cautious of potential compound degradation with excessive heat.

Q2: I observed precipitation when I added my ML226 stock solution (in DMSO) to my aqueous

cell culture medium. How can I prevent this?
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A2: Precipitation upon addition to aqueous solutions is a common issue with hydrophobic

compounds. To mitigate this, it is crucial to perform a serial dilution of your high-concentration

stock solution. First, prepare a high-concentration stock of ML226 in 100% DMSO. Then,

perform an intermediate dilution in a small volume of your cell culture medium before adding it

to the final culture volume. This gradual decrease in solvent polarity helps to keep the

compound in solution. It is also important to ensure the final concentration of DMSO in your cell

culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q3: What is the maximum recommended concentration of ML226 in a DMSO:PBS mixture?

A3: Based on available data, the solubility of ML226 in a 1:4 mixture of DMSO and PBS (pH

7.2) is approximately 0.2 mg/mL.[1] Exceeding this concentration is likely to result in

precipitation.

Q4: Can I store my ML226 stock solution? If so, under what conditions?

A4: Yes, ML226 stock solutions in anhydrous DMSO can be stored for future use. For short-

term storage (up to one month), aliquots can be kept at -20°C. For long-term storage (up to six

months), it is recommended to store aliquots at -80°C.[2] To maintain the integrity of the

compound, it is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Data Presentation
ML226 Solubility Data

Solvent Solubility
Molar Concentration
(approx.)

DMSO 100 mg/mL[2] 256.10 mM[2]

DMF 30 mg/mL[1] 76.83 mM

Ethanol 10 mg/mL[1] 25.61 mM

DMSO:PBS (1:4, pH 7.2) 0.2 mg/mL[1] 0.51 mM
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Protocol for Preparing ML226 Stock and Working
Solutions for Cell Culture
Materials:

ML226 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Ultrasonic water bath

Cell culture medium

Procedure:

Prepare a High-Concentration Stock Solution (e.g., 100 mM in DMSO):

In a sterile environment (e.g., a laminar flow hood), weigh out the required amount of

ML226 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., for 1 mg of ML226, add 25.61 µL of DMSO for a 100 mM stock).

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in an ultrasonic water bath for 5-

10 minute intervals until the solution is clear. Gentle warming to 37°C can also be applied.

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[2]
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Prepare Working Solutions for Cell Culture:

Thaw a single aliquot of the high-concentration stock solution at room temperature.

Perform a serial dilution of the stock solution in your cell culture medium to achieve the

final desired experimental concentration.

Important: To avoid precipitation, it is recommended to perform an intermediate dilution

step. For example, dilute the 100 mM stock 1:100 in cell culture medium to get a 1 mM

intermediate solution. Then, use this intermediate solution to prepare your final

concentrations.

Ensure the final concentration of DMSO in the cell culture medium does not exceed a level

that is toxic to your specific cell line (typically ≤ 0.5%).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Troubleshooting ML226 solubility issues.]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191802/docs#troubleshooting-ml226-solubility-
issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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